Cas no 4420-16-0 (4-cyclohexylbut-2-enoic acid)

4-Cyclohexylbut-2-enoic acid is a cyclic unsaturated carboxylic acid characterized by a cyclohexyl substituent attached to a but-2-enoic acid backbone. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fine chemicals and pharmaceuticals. The presence of both a cyclohexyl group and an α,β-unsaturated carboxyl functionality allows for selective modifications, such as conjugate additions or cyclization reactions. Its stability and well-defined stereochemistry further enhance its utility in controlled synthetic applications. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in research and industrial processes.

4-cyclohexylbut-2-enoic acid structure

Product name:4-cyclohexylbut-2-enoic acid

CAS No:4420-16-0

MF:C₁₀H₁₆O₂

MW:168.232843399048

CID:5923521

PubChem ID:11275237

4-cyclohexylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, 4-cyclohexyl-, (2E)-
- EN300-1457124
- SCHEMBL10455025
- 4420-16-0
- 4-cyclohexylbut-2-enoic acid
- (2E)-4-cyclohexylbut-2-enoic acid
- EN300-1842594
- Inchi： 1S/C10H16O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h4,8-9H,1-3,5-7H2,(H,11,12)/b8-4+
- InChI Key： PPSDGXANLYFVET-XBXARRHUSA-N
- SMILES： C(O)(=O)/C=C/CC1CCCCC1

Computed Properties

Exact Mass: 168.115029749g/mol
Monoisotopic Mass: 168.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.017±0.06 g/cm3(Predicted)
Boiling Point: 300.5±11.0 °C(Predicted)
pka: 4.78±0.10(Predicted)

4-cyclohexylbut-2-enoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1457124-2.5g	(2E)-4-cyclohexylbut-2-enoic acid	4420-16-0	2.5g	$2771.0	2023-07-10
Enamine	EN300-1842594-0.5g	4-cyclohexylbut-2-enoic acid	4420-16-0	0.5g	$671.0	2023-09-19
Enamine	EN300-1842594-1.0g	4-cyclohexylbut-2-enoic acid	4420-16-0	1.0g	$728.0	2023-07-10
Enamine	EN300-1842594-0.1g	4-cyclohexylbut-2-enoic acid	4420-16-0	0.1g	$615.0	2023-09-19
Enamine	EN300-1842594-0.25g	4-cyclohexylbut-2-enoic acid	4420-16-0	0.25g	$642.0	2023-09-19
Enamine	EN300-1457124-500mg	(2E)-4-cyclohexylbut-2-enoic acid	4420-16-0	500mg	$1357.0	2023-09-29
Enamine	EN300-1457124-0.5g	(2E)-4-cyclohexylbut-2-enoic acid	4420-16-0	0.5g	$1357.0	2023-07-10
Enamine	EN300-1457124-50mg	(2E)-4-cyclohexylbut-2-enoic acid	4420-16-0	50mg	$1188.0	2023-09-29
Enamine	EN300-1457124-250mg	(2E)-4-cyclohexylbut-2-enoic acid	4420-16-0	250mg	$1300.0	2023-09-29
Enamine	EN300-1457124-2500mg	(2E)-4-cyclohexylbut-2-enoic acid	4420-16-0	2500mg	$2771.0	2023-09-29